Cas no 66217-55-8 (1,3,2-DIOXABOROLANE, 2-CYCLOPENTYL-4,4,5,5-TETRAMETHYL-)

1,3,2-DIOXABOROLANE, 2-CYCLOPENTYL-4,4,5,5-TETRAMETHYL- structure
66217-55-8 structure
Product Name:1,3,2-DIOXABOROLANE, 2-CYCLOPENTYL-4,4,5,5-TETRAMETHYL-
CAS No:66217-55-8
MF:C11H21BO2
MW:196.094243764877
CID:3183607
PubChem ID:13201843
Update Time:2025-04-21

1,3,2-DIOXABOROLANE, 2-CYCLOPENTYL-4,4,5,5-TETRAMETHYL- Chemical and Physical Properties

Names and Identifiers

    • 1,3,2-DIOXABOROLANE, 2-CYCLOPENTYL-4,4,5,5-TETRAMETHYL-
    • 2-cyclopentyl-4,4,5,5-tetraMethyl-1,3,2-dioxaborolane
    • EN300-7260057
    • Cyclopentane-boronic Acid Pinacol Ester
    • CYCLOPENTYLBORONIC ACID PINACOL ESTER
    • 66217-55-8
    • SCHEMBL15247177
    • AT22554
    • MFCD31622763
    • BS-48509
    • Inchi: 1S/C11H21BO2/c1-10(2)11(3,4)14-12(13-10)9-7-5-6-8-9/h9H,5-8H2,1-4H3
    • InChI Key: BLLUYOVVBCMKHV-UHFFFAOYSA-N
    • SMILES: O1B(C2CCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 196.1634601g/mol
  • Monoisotopic Mass: 196.1634601g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5Ų

1,3,2-DIOXABOROLANE, 2-CYCLOPENTYL-4,4,5,5-TETRAMETHYL- Pricemore >>

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